molecular formula C24H32O5 B10825455 5-[(1R,2S,4R,6R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one

5-[(1R,2S,4R,6R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one

Cat. No.: B10825455
M. Wt: 400.5 g/mol
InChI Key: IXZHDDUFQVXHIL-PHWQRYRISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5-[(1R,2S,4R,6R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one (hereafter referred to as Compound A) is a structurally complex molecule characterized by:

  • A pentacyclic core with fused oxa-ring systems (3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecane).
  • Two hydroxyl groups at positions 5 and 12.
  • Methyl substituents at positions 7 and 11.
  • A pyran-2-one (α-pyrone) moiety attached to the pentacyclic core via a chiral linkage.

Properties

Molecular Formula

C24H32O5

Molecular Weight

400.5 g/mol

IUPAC Name

5-[(1R,2S,4R,6R,10S,11S,16R)-5,14-dihydroxy-7,11-dimethyl-3-oxapentacyclo[8.8.0.02,4.02,7.011,16]octadecan-6-yl]pyran-2-one

InChI

InChI=1S/C24H32O5/c1-22-9-7-15(25)11-14(22)4-5-17-16(22)8-10-23(2)19(13-3-6-18(26)28-12-13)20(27)21-24(17,23)29-21/h3,6,12,14-17,19-21,25,27H,4-5,7-11H2,1-2H3/t14-,15?,16+,17-,19+,20?,21-,22+,23?,24-/m1/s1

InChI Key

IXZHDDUFQVXHIL-PHWQRYRISA-N

Isomeric SMILES

C[C@]12CCC(C[C@H]1CC[C@@H]3[C@@H]2CCC4([C@]35[C@H](O5)C([C@@H]4C6=COC(=O)C=C6)O)C)O

Canonical SMILES

CC12CCC(CC1CCC3C2CCC4(C35C(O5)C(C4C6=COC(=O)C=C6)O)C)O

Origin of Product

United States

Comparison with Similar Compounds

Key Identifiers :

  • SMILES : O[C@H]1CC[C@]2([C@](C1)(O)CCC1C2CC[C@]2([C@]31O[C@@H]3C[C@@H]2c1ccc(=O)oc1)C)C .
  • InChIKey : JMNQTHQLNRILMH-VIIGBXEJSA-N .
  • CBID : 128215 .

Its presence in the Toxin Target Database (T3D2536) implies relevance in toxin interaction studies .

Comparison with Structurally Similar Compounds

Structural Analog 1: 4-Methoxy-α-Pyrone Derivatives

Compound B : 6-((E)-6-ethyl-7-hydroxy-4-methylhept-2-en-2-yl)-4-methoxy-2H-pyran-2-one .

  • Key Features :
    • Shared α-pyrone core with a 4-methoxy substituent.
    • Side chain variations: ethyl and hydroxy groups instead of methyl and hydroxyls in Compound A.
    • NMR Data: Methyl triplet at δH 0.81 (vs. multiple methyl singlets in Compound A) highlights side-chain differences .
  • Implications :
    • The methoxy group in Compound B enhances lipophilicity compared to Compound A’s hydroxylated pentacyclic core.
    • Bioactivity differences likely arise from the absence of a polycyclic framework in Compound B.

Structural Analog 2: Fluorinated Pyran-2-one Derivatives

Compound C : (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(4-(((2R,3S,5R)-2-((4-((heptadecafluoroundecanamido)methyl)-1H-1,2,3-triazol-1-yl)methyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yloxy)methyl)-1H-1,2,3-triazol-1-yl)tetrahydro-2H-pyran-3,4,5-triyl triacetate .

  • Key Features :
    • Pyran-2-one core with fluorinated side chains.
    • Triazole linkages and acetoxy groups enhance solubility and reactivity.
  • Implications :
    • Fluorination increases hydrophobicity and metabolic stability compared to Compound A’s hydroxylated structure.
    • Triazole moieties enable click chemistry applications, a feature absent in Compound A .

Structural Analog 3: Oxapentacyclo Derivatives with Varied Substituents

Compound D: 16-(4,5-dimethyl-6-oxo-3,6-dihydro-2H-pyran-2-yl)-15-hydroxy-10,14,16-trimethyl-17-oxapentacyclo[13.2.2.0¹,¹⁴.0²,¹¹.0⁵,¹⁰]nonadeca-4,6-dien-9-one .

  • Key Features :
    • Larger oxapentacyclo framework (17-oxapentacyclo vs. 3-oxapentacyclo in Compound A).
    • Additional methyl and keto groups on the pyran-2-one ring.
  • Implications :
    • Increased steric hindrance from trimethyl groups may reduce binding affinity compared to Compound A.
    • The keto group at position 9 introduces electrophilic reactivity absent in Compound A .

Structural Analog 4: Chiral Polycyclic Ligands

Compound E : (1R,3R,5R,8S)-11,11-Dimethyl-4-oxa-5-[6-(R)-1-hydroxypropyl]pyridinyl-6-thiatricyclo[6.2.1.03,8]undecane .

  • Key Features :
    • Thiatricyclo core with pyridinyl and hydroxypropyl substituents.
    • Chiral centers at positions 1, 3, 5, and 6.
  • Implications :
    • The thia- and pyridinyl groups enhance metal-binding capacity, unlike Compound A’s oxygen-rich framework.
    • Both compounds exhibit stereochemical complexity, but Compound E’s applications focus on catalysis rather than bioactivity .

Analytical and Spectroscopic Comparisons

Table 1: Key Analytical Differences

Property Compound A Compound B Compound C
Core Structure 3-Oxapentacyclo + pyran-2-one 4-Methoxy-α-pyrone Fluorinated pyran-2-one + triazoles
Molecular Weight ~392.5 g/mol (C24H32O5) ~280.3 g/mol (C15H20O5) ~1,200+ g/mol (fluorinated side chains)
Key Functional Groups Hydroxyls, methyl, α-pyrone Methoxy, ethyl, α-pyrone Fluorocarbons, triazoles, acetates
Spectroscopic Markers Hydroxyl protons (δH ~4–5 ppm) Methyl triplet (δH 0.81) Fluorine NMR signals (δF ~−120 ppm)

MS/MS and Molecular Networking

  • Compound A’s high-resolution MS/MS profile would show unique fragmentation patterns due to its pentacyclic core. Molecular networking (cosine scores) would cluster it separately from analogs like Compounds B and C, which lack polycyclic frameworks .
  • Fluorinated derivatives (e.g., Compound C) exhibit distinct isotopic patterns due to 19F, aiding differentiation from non-fluorinated analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.